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Compound of Interest

Compound Name: Diphenylmercury

Cat. No.: B1670734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound

diphenylmercury, with a primary focus on its Chemical Abstracts Service (CAS) number and

critical safety information. The content is intended for professionals in research and

development who may handle this or similar organomercury compounds.

Chemical Identification
Diphenylmercury is an organomercury compound with the chemical formula (C₆H₅)₂Hg.[1] It

exists as a white solid and is notable for its stability.[2] However, its practical applications are

limited due to its high toxicity.[2]

CAS Number: 587-85-9[1][3][4][5]

Molecular Formula: C₁₂H₁₀Hg[3][4][5][6]

Molecular Weight: 354.80 g/mol [1][6]

Synonyms: Mercury, diphenyl-; Benzene, mercuriodi-[3][4]

Safety and Hazard Information
Diphenylmercury is a highly toxic substance that presents significant health risks upon

exposure.[2] It is fatal if swallowed, inhaled, or in contact with skin.[1][6][7] Furthermore, it may
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cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic

life with long-lasting effects.[1][6][7]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for understanding the hazards associated with diphenylmercury.

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed[1][6][7]
Danger

Acute Toxicity, Dermal Category 1
H310: Fatal in contact

with skin[1][6][7]
Danger

Acute Toxicity,

Inhalation
Category 2

H330: Fatal if

inhaled[1][6][7]
Danger

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 2

H373: May cause

damage to organs

through prolonged or

repeated exposure[1]

[6][7]

Warning

Hazardous to the

Aquatic Environment,

Acute Hazard

Category 1
H400: Very toxic to

aquatic life[6][7]
Warning

Hazardous to the

Aquatic Environment,

Long-term Hazard

Category 1

H410: Very toxic to

aquatic life with long

lasting effects[1][6][7]

Warning

Diphenylmercury is a neurotoxin, nephrotoxin, and reproductive toxin.[6] Chronic exposure

can lead to permanent central nervous system damage, fatigue, weight loss, tremors, and

personality changes.[8] It can also cause immunologic glomerular disease.[8]

Experimental Protocols: Safe Handling and
Emergency Procedures
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Given the high toxicity of diphenylmercury, strict adherence to safety protocols is mandatory.

The following procedures are based on established safety data sheets and handling guidelines.

Ventilation: All work with diphenylmercury must be conducted in a certified chemical fume

hood with adequate exhaust ventilation to keep airborne concentrations low.[8][9][10]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.[8][10]

Gloves: Handle with chemical-impermeable gloves.[9] While nitrile or chloroprene gloves

may be sufficient for some organomercury compounds, it is crucial to consult the glove

manufacturer's specifications for resistance to diphenylmercury.[10] For high-risk

operations, Silver Shield® gloves are recommended.[11] Gloves must be inspected before

use.[9]

Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166

(EU) or NIOSH (US) standards.[9]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.[10] For tasks

with a higher risk of exposure, fire/flame resistant and impervious clothing should be worn.[9]

Respiratory Protection: If engineering controls are insufficient, wear a full-face respirator with

an appropriate cartridge for mercury vapors and organic compounds.[9][12]

Handling: Avoid all contact with eyes, skin, and clothing.[8] Do not breathe dust, fumes, or

vapors.[9][13] Wash hands and skin thoroughly after handling.[8][9] Do not eat, drink, or

smoke in the work area.[9] Use non-sparking tools to prevent ignition sources.[9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[8][9] The

storage area should be a locked poison room, inaccessible to unauthorized personnel.[8][12]

Store away from incompatible materials and foodstuff containers.[9]

Spills: In case of a spill, evacuate the area immediately.[9] Wearing full PPE, including

respiratory protection, carefully sweep or vacuum the material into a suitable, closed

container for disposal.[8] Avoid generating dust.[8] Prevent the spill from entering drains or

the environment.[9]
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Waste Disposal: Diphenylmercury and any contaminated materials are considered

hazardous waste and must be disposed of in accordance with local, regional, and national

regulations.[5][12] Do not release into the environment.[9]

Inhalation: Immediately move the victim to fresh air. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[5][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[5][8][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][8]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an

unconscious person. Call a poison control center or physician immediately.[5][8][9]

Visualized Workflow: Emergency Response for
Diphenylmercury Exposure
The following diagram outlines the critical steps for an emergency response to

diphenylmercury exposure.
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Wash Skin with Soap & Water (15+ min) Flush Eyes with Water (15+ min) Rinse Mouth

Do NOT Induce Vomiting

Evacuate Area
(If spill or airborne dust)

Alert Supervisor & Emergency Services
(Provide CAS 587-85-9)

Seek Immediate Medical Attention
Provide SDS to Medical Personnel

Click to download full resolution via product page

Caption: Emergency response workflow for diphenylmercury exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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